![molecular formula C23H22N6O5S B1222582 N-(2-methoxyphenyl)-2-[5-[2-[(4-methoxyphenyl)sulfonylamino]phenyl]-2-tetrazolyl]acetamide](/img/structure/B1222582.png)
N-(2-methoxyphenyl)-2-[5-[2-[(4-methoxyphenyl)sulfonylamino]phenyl]-2-tetrazolyl]acetamide
Overview
Description
N-(2-methoxyphenyl)-2-[5-[2-[(4-methoxyphenyl)sulfonylamino]phenyl]-2-tetrazolyl]acetamide is a member of tetrazoles.
Scientific Research Applications
Potential as β3-Adrenergic Receptor Agonists
A series of N-phenyl-(2-aminothiazol-4-yl)acetamides, chemically related to the query compound, have been evaluated for their activity as β3-adrenergic receptor agonists. These compounds were investigated for potential use in treating obesity and type 2 diabetes, with some derivatives showing significant hypoglycemic activity in a rodent model of diabetes (Maruyama et al., 2012).
Application in Cancer and Antiviral Therapies
Certain derivatives of N-(2-methoxyphenyl)acetamide, closely related to the query compound, have demonstrated significant activity against cancer cell lines and viral strains. For instance, N-(4-methoxyphenyl)-2-{2-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydropyrazol-1-yl]-4-oxo-4,5-dihydrothiazol-5-yl}-acetamide was highly effective against the Tacaribe TRVL 11 573 virus strain (Havrylyuk et al., 2013).
Antibacterial Properties
Compounds structurally similar to the query compound have been synthesized and evaluated for their antibacterial properties. For example, derivatives of 4-hydroxy-chromen-2-one, including 4-(4-Methoxy-phenylamino)-2-oxo-2H-chromene-3-sulfonyl chloride, have shown high levels of antibacterial activity against various bacterial strains (Behrami & Dobroshi, 2019).
Anticonvulsant Properties
Research indicates that compounds with a sulfonamide moiety, similar to the query compound, have been synthesized and evaluated for their anticonvulsant activities. Some of these compounds have shown protection against picrotoxin-induced convulsion in studies (Farag et al., 2012).
Urease Inhibition and Antioxidant Activities
Studies have shown that sulfonamide derivatives, related to the query compound, exhibit significant urease inhibitory and antioxidant activities. These compounds have been synthesized and tested against DPPH and jack bean urease, with some showing higher activity than standard inhibitors (Abbasi et al., 2018).
properties
Product Name |
N-(2-methoxyphenyl)-2-[5-[2-[(4-methoxyphenyl)sulfonylamino]phenyl]-2-tetrazolyl]acetamide |
|---|---|
Molecular Formula |
C23H22N6O5S |
Molecular Weight |
494.5 g/mol |
IUPAC Name |
N-(2-methoxyphenyl)-2-[5-[2-[(4-methoxyphenyl)sulfonylamino]phenyl]tetrazol-2-yl]acetamide |
InChI |
InChI=1S/C23H22N6O5S/c1-33-16-11-13-17(14-12-16)35(31,32)27-19-8-4-3-7-18(19)23-25-28-29(26-23)15-22(30)24-20-9-5-6-10-21(20)34-2/h3-14,27H,15H2,1-2H3,(H,24,30) |
InChI Key |
OPPLUVKIADPUJN-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C3=NN(N=N3)CC(=O)NC4=CC=CC=C4OC |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C3=NN(N=N3)CC(=O)NC4=CC=CC=C4OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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